2-(6-Methyl-1h-benzimidazol-2-yl)aniline
Overview
Description
“2-(6-Methyl-1h-benzimidazol-2-yl)aniline” is a compound that belongs to the benzimidazole family . Benzimidazoles are known for their wide range of chemical and biological properties . They are structural isosteres of naturally occurring nucleotides, which allow them to easily interact with the biopolymers of living systems .
Synthesis Analysis
The synthesis of benzimidazole derivatives often involves the condensation of o-diaminoaromatic compounds with aromatic aldehydes in a two-step procedure, which includes an oxidative cyclodehydrogenation of the corresponding aniline Schiff bases intermediates . Another method involves the nucleophilic substitution of 2,6-bis(1H-benzimidazole-2-yl)pyridine with 3,5-di-tert-butylbenzyl bromide or 4-tert-butylbenzyl chloride in the presence of KOH in DMSO solvent at an elevated temperature .Scientific Research Applications
Anticancer Agents
Benzimidazole derivatives, including “2-(6-Methyl-1h-benzimidazol-2-yl)aniline”, have been studied extensively for their potential as anticancer agents . The presence of a methyl group at the 5(6)-position on the benzimidazole scaffold and the presence of electron-donating groups (OH, OMe, –NMe 2, –O–CH 2 –C 6 H 5) significantly increase anticancer activity .
Antibacterial Activity
Benzimidazole derivatives have also been synthesized and studied for their antimicrobial activity . The predicted bioactivity of these compounds was studied using Molinspiration software .
Vibrational Spectroscopy and Quantum Computational Studies
“2-(6-Methyl-1h-benzimidazol-2-yl)aniline” has been the subject of experimental and theoretical investigations on its optimized geometrical structure, electronic, and vibrational features . These studies used the B3LYP/6-311++G(d,p) basis set .
Molecular Docking Studies
Molecular docking studies have been conducted on “2-(6-Methyl-1h-benzimidazol-2-yl)aniline” to predict protein binding . This is crucial in drug discovery as it helps in understanding the interaction between the drug and the target protein.
Synthesis of Bimetallic Complexes
Benzimidazole derivatives have been used in the synthesis of binuclear rhodium (i) and iridium (i) complexes . These complexes were synthesized and characterized by elemental analysis and spectroscopic methods .
Nonlinear Optics (NLO)
The compound has been studied for its first-order hyperpolarizability, predicting its NLO characteristics . Nonlinear optics is a field of optics that studies the interaction of light with matter where the response of the material is nonlinear with the intensity of the light.
Mechanism of Action
Target of Action
The primary target of 2-(6-Methyl-1h-benzimidazol-2-yl)aniline is tubulin , a protein responsible for the polymerization of microtubules . Microtubules play a crucial role in cell division, particularly in the proper segregation of chromosomes .
Mode of Action
The compound interferes with the function of tubulin during cell division . This interference disrupts microtubule assembly and the formation of spindles at cell division, resulting in the malsegregation of chromosomes .
Biochemical Pathways
The compound’s interaction with tubulin affects the cell division process, leading to chromosomal damage
Pharmacokinetics
It’s worth noting that the polar nature of the benzimidazole ring, which is part of the compound’s structure, could potentially improve its pharmacokinetic parameters . This could help overcome the solubility problems of poorly soluble drug entities .
Result of Action
The primary molecular effect of 2-(6-Methyl-1h-benzimidazol-2-yl)aniline is chromosomal damage due to its interference with tubulin . This leads to cellular effects such as disrupted cell division and potential cytotoxic activities .
properties
IUPAC Name |
2-(6-methyl-1H-benzimidazol-2-yl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3/c1-9-6-7-12-13(8-9)17-14(16-12)10-4-2-3-5-11(10)15/h2-8H,15H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRDGQNBZALRXLA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(N2)C3=CC=CC=C3N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50303912 |
Source
|
| Record name | 2-(6-methyl-1h-benzimidazol-2-yl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50303912 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-Methyl-1h-benzimidazol-2-yl)aniline | |
CAS RN |
10173-53-2 |
Source
|
| Record name | NSC163454 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=163454 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-(6-methyl-1h-benzimidazol-2-yl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50303912 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl [4-(acetylamino)phenoxy]acetate](/img/structure/B3022613.png)
![Methyl 2-amino-4-methylbenzo[d]thiazole-6-carboxylate](/img/structure/B3022614.png)
